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Compound of Interest

Compound Name: Disodium EDTA

Cat. No.: B3056728 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effective pH adjustment of disodium

ethylenediaminetetraacetic acid (EDTA) solutions. Accurate pH control is critical for the

dissolution of disodium EDTA and for its optimal performance as a chelating agent in various

experimental applications.

Troubleshooting Guides
This section addresses specific issues that may arise during the preparation and pH

adjustment of disodium EDTA solutions.

Issue 1: Disodium EDTA powder is not dissolving or the solution is cloudy.

Cause: The most common reason for the poor solubility of disodium EDTA is that the pH of

the solution is too low. The free acid form of EDTA, which is prevalent at acidic to neutral pH,

is not readily soluble in water.[1] To achieve complete dissolution, the pH must be raised to

approximately 8.0.[2][3]

Solution:

Place the suspension on a magnetic stirrer for continuous agitation.[2]

Immerse a calibrated pH meter into the solution to monitor the pH in real-time.
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Gradually add a concentrated sodium hydroxide (NaOH) solution (e.g., 10 M) or NaOH

pellets.[2] It is crucial to add the base slowly to avoid overshooting the target pH.[4]

Continue to add NaOH until the pH reaches and stabilizes at 8.0. As the pH approaches

8.0, the disodium EDTA will completely dissolve, and the solution will become clear.[2][4]

Issue 2: The pH of the disodium EDTA solution is unstable and difficult to adjust.

Cause: This can be due to several factors, including an improperly calibrated pH meter,

inadequate mixing of the solution, or the natural buffering capacity of EDTA.

Solution:

Calibrate the pH meter: Ensure your pH meter is accurately calibrated using standard

buffer solutions before use.

Ensure thorough mixing: Use a magnetic stirrer to ensure the solution is homogeneous,

allowing for a stable and accurate pH reading.[2]

Allow for equilibration: After adding the base, allow the pH reading to stabilize before

making further additions. This process can take some time.[5]

Issue 3: The pH of the solution was overshot and is now too high.

Cause: Adding the base, such as NaOH, too quickly can cause the pH to exceed the target

of 8.0.

Solution:

To lower the pH, you can carefully add a dilute solution of hydrochloric acid (HCl).

Add the acid dropwise while continuously monitoring the pH to avoid overcorrection in the

opposite direction.

Frequently Asked Questions (FAQs)
Q1: Why is a pH of 8.0 required to dissolve disodium EDTA?
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A1: The solubility of EDTA is highly dependent on its protonation state, which is determined by

the pH of the solution. Disodium EDTA has two remaining carboxylic acid groups that are

protonated at neutral or acidic pH, resulting in low water solubility. By adding a base like NaOH

to raise the pH to 8.0, these carboxylic acid groups are deprotonated, making the EDTA

molecule more negatively charged and thus more soluble in water.

Q2: Can I use a different base other than sodium hydroxide (NaOH) to adjust the pH?

A2: While NaOH is the most commonly used and recommended base for adjusting the pH of

EDTA solutions, other bases can be used. However, it is important to consider the potential for

the chosen base to interfere with downstream applications. For most molecular biology and

biochemistry applications, NaOH is preferred due to its common ion effect and minimal

interference.

Q3: What is the optimal pH for the chelating activity of EDTA?

A3: The optimal pH for chelation depends on the specific metal ion being targeted.[3] While a

pH of 8.0 is necessary for dissolving the disodium EDTA, the stability of the resulting metal-

EDTA complex varies with pH. For many divalent cations, such as calcium (Ca²⁺) and

magnesium (Mg²⁺), chelation is more effective at a slightly higher pH, around 10. The fully

deprotonated form of EDTA is the most effective for chelation, and its prevalence increases

with pH.[3]

Q4: How should I store my 0.5 M EDTA, pH 8.0 stock solution?

A4: The 0.5 M EDTA, pH 8.0 stock solution is stable and can be stored at room temperature for

extended periods. It can also be sterilized by autoclaving.[4]

Data Presentation
The following table summarizes the solubility of disodium EDTA at different pH values,

highlighting the critical role of pH in its dissolution.
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pH
Solubility of Disodium
EDTA in Water

Observations

< 4 Very Low

The solution will appear as a

cloudy suspension with a large

amount of undissolved white

powder.

4 - 6
~96 mg/mL (0.26 M) at room

temperature

Partial dissolution occurs, but

the solution will likely remain

cloudy.

~ 8.0
Highly Soluble (>100 g/100 mL

at 20°C)[4]

Complete dissolution is

achieved, resulting in a clear

solution. This is the

recommended pH for

preparing stock solutions.

> 8.0 Highly Soluble
The disodium EDTA remains in

solution.

Experimental Protocols
Protocol: Preparation of 1 Liter of 0.5 M Disodium EDTA Solution, pH 8.0

Materials:

Disodium EDTA dihydrate (Molar Mass: 372.24 g/mol )

Sodium hydroxide (NaOH) pellets or a 10 M NaOH solution

Deionized or distilled water

2 L beaker

1 L graduated cylinder

Magnetic stirrer and stir bar
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Calibrated pH meter

Procedure:

Weighing the Disodium EDTA: Weigh out 186.1 g of disodium EDTA dihydrate and add it

to the 2 L beaker.

Adding Water: Add 800 mL of deionized or distilled water to the beaker.

Stirring: Place the beaker on a magnetic stirrer and add a stir bar. Begin stirring the solution.

The solution will appear milky or cloudy as the disodium EDTA is not yet dissolved.[2]

pH Adjustment:

Immerse the probe of a calibrated pH meter into the suspension.

Slowly add NaOH pellets or a 10 M NaOH solution while monitoring the pH. It will take

approximately 18-20 grams of NaOH pellets to adjust the pH of a 1 L solution.[4]

Be patient, as the disodium EDTA will dissolve as the pH approaches 8.0.[4] Add the final

amount of NaOH carefully to avoid overshooting the target pH.

Final Volume Adjustment: Once the disodium EDTA is completely dissolved and the pH is

stable at 8.0, turn off the stirrer and remove the stir bar. Transfer the solution to a 1 L

graduated cylinder.

Bringing to Final Volume: Add deionized or distilled water to bring the final volume to exactly

1 L.

Sterilization (Optional): If a sterile solution is required, the 0.5 M EDTA, pH 8.0 solution can

be sterilized by autoclaving.[4]

Storage: Store the solution at room temperature.

Mandatory Visualizations
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Caption: Workflow for the preparation of a 0.5 M disodium EDTA solution at pH 8.0.
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Caption: Relationship between pH, EDTA protonation state, solubility, and chelation

effectiveness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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